1-[1-(Furan-2-yl)ethyl]-1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea

• IUPAC Name: 1-[1-(furan-2-yl)ethyl]-1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea
• InChI: InChI=1S/C15H16N6O2/c1-11(13-5-3-8-23-13)20(2)15(22)19-12-9-18-21(10-12)14-16-6-4-7-17-14/h3-11H,1-2H3,(H,19,22)
• InChI Key: HDWOYDYSVXMDJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)N(C)C(=O)NC2=CN(N=C2)C3=NC=CC=N3
• Molecular Formula: C15H16N6O2
• Molecular Weight: 312.33 g/mol

Description

1-[1-(Furan-2-yl)ethyl]-1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[1-(Furan-2-yl)ethyl]-1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and signaling pathways that are involved in cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 1-[1-(Furan-2-yl)ethyl]-1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[1-(Furan-2-yl)ethyl]-1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea in lab experiments is its potential as a chemotherapeutic agent. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 1-[1-(Furan-2-yl)ethyl]-1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea. One direction is to further investigate its potential as a chemotherapeutic agent and optimize its use in cancer treatment. Another direction is to study its potential as a neuroprotective agent and its ability to treat neurodegenerative diseases. Additionally, more research is needed to fully understand its mechanism of action and how it can be used to reduce inflammation.

Synthesis Methods

The synthesis method of 1-[1-(Furan-2-yl)ethyl]-1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea involves the reaction of 1-(2-furyl)ethanone with hydrazine hydrate to form 1-(2-furyl)ethyl hydrazine. This intermediate compound is then reacted with 1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea to form the final product.

Scientific Research Applications

1-[1-(Furan-2-yl)ethyl]-1-methyl-3-(1-pyrimidin-2-ylpyrazol-4-yl)urea has been studied for its potential applications in various fields such as cancer research, neuroscience, and immunology. In cancer research, this compound has shown potential as a chemotherapeutic agent due to its ability to inhibit the growth of cancer cells. In neuroscience, it has been studied for its potential as a neuroprotective agent and in immunology, it has been studied for its potential as an anti-inflammatory agent.